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Introduction

Sandalwood oil, an essential oil derived from the heartwood of trees belonging to the Santalum
genus, is highly valued in the perfumery, cosmetics, and pharmaceutical industries.[1][2] Its
therapeutic properties and characteristic woody aroma are primarily attributed to the presence
of sesquiterpene alcohols, namely a-santalol and (3-santalol.[3][4] According to ISO
3518:2002 standards for oil from Santalum album, the oil should contain 41-55% a-santalol
and 16—24% [3-santalol to be considered high quality.[1][5][6] The yield and composition of the
extracted oil can vary significantly depending on the sandalwood species, age of the tree,
geographical origin, and the extraction and purification methods employed.[1][7]

This document provides detailed application notes and experimental protocols for the
extraction of sandalwood oil and the subsequent purification of a- and -santalol, intended for
research, quality control, and drug development purposes.

Part 1: Extraction of Crude Sandalwood Oil

Various techniques can be employed to extract essential oil from sandalwood heartwood. The
choice of method impacts the yield, quality, and chemical profile of the final product.[7] Below
are protocols for the most common and advanced extraction techniques.

Steam Distillation
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Steam distillation is the most traditional and widely used commercial method for extracting
sandalwood oil.[3][5] It involves passing high-pressure steam through the powdered
heartwood, which vaporizes the volatile oil. The mixture of steam and oil is then condensed,
and the oil is separated from the water.[2]

Experimental Protocol: Steam Distillation using a Clevenger Apparatus

o Raw Material Preparation: Select mature sandalwood heartwood and pulverize it into a
coarse powder to maximize the surface area for efficient extraction.[2]

o Apparatus Setup: Assemble a Clevenger-type distillation apparatus.

e Charging the Flask: Place a known quantity (e.g., 150-200 g) of sandalwood powder into the
distillation flask. Add distilled water to immerse the powder completely.[8]

« Distillation: Heat the flask to boil the water. The steam generated will pass through the
sandalwood powder, carrying the volatile essential oil.[2]

e Condensation & Collection: The steam-oil mixture travels to the condenser, where it cools
and liguefies. The condensate collects in the graduated collection tube of the Clevenger
apparatus.[9]

o Separation: As the oil is less dense than water, it will form a distinct layer on top. The
agueous layer (hydrosol) is continuously recycled back into the distillation flask.[8]

o Duration: Continue the distillation for an extended period (e.g., 16-24 hours) to ensure
maximum oil recovery.[8]

o Oil Recovery: Once the distillation is complete and the apparatus has cooled, carefully
collect the oil from the collection tube.

e Drying: Dry the collected oil over anhydrous sodium sulfate to remove any residual moisture
and filter the final product.[8][9]

A continuous steam distillation process has been shown to reduce extraction time from nine
days to two and decrease water and energy consumption by 75%.[1]
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Solvent Extraction

Solvent extraction is another common method that uses organic solvents to dissolve the
essential oil from the plant material. This method can be performed using a Soxhlet apparatus
for continuous extraction.[8][9]

Experimental Protocol: Soxhlet Extraction
o Raw Material Preparation: Dry and pulverize sandalwood heartwood into a fine powder.
e Apparatus Setup: Assemble a Soxhlet extraction apparatus.

o Sample Loading: Place a known amount of sandalwood powder (e.g., 20 g) into a thimble
and place the thimble inside the main chamber of the Soxhlet extractor.[8][9]

o Solvent Addition: Fill the distillation flask with a suitable solvent (e.g., 95% ethanol, hexane,
or toluene) to about two-thirds of its volume.[8][9]

o Extraction: Heat the distillation flask. The solvent vaporizes, travels up to the condenser,
liquefies, and drips into the thimble containing the sandalwood powder.[9]

e Siphoning: When the liquid level in the chamber reaches the top of the siphon arm, the
solvent-oil solution is siphoned back into the distillation flask. This cycle repeats, ensuring a
thorough extraction.[9]

» Duration: Continue the process for several hours until the solvent in the siphon tube runs
clear.[9]

» Solvent Removal: After extraction, remove the solvent from the oil-solvent mixture using a
rotary evaporator under reduced pressure.[3][9]

 Purification: The resulting product is a concrete, which can be further processed to yield an
absolute. The final oil may require additional purification to remove non-volatile substances.

[9]

Supercritical Fluid Extraction (SFE)
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Supercritical Fluid Extraction (SFE), particularly with carbon dioxide (SC-COz), is a modern
"green” technique that offers high efficiency and purity.[1] SC-CO:2 acts as a solvent in its
supercritical state, allowing for the extraction of thermosensitive compounds at relatively low
temperatures with no residual solvent.[1][10]

Experimental Protocol: Subcritical CO2 Extraction

o Raw Material Preparation: Pulverize sandalwood heartwood to a consistent particle size
(e.g., 40-60 um).[11][12]

o Apparatus Setup: Use a high-pressure SFE system equipped with an extractor vessel,
pumps, and separators.

o Charging the Extractor: Load the sandalwood powder into the extractor vessel.

o Setting Parameters: Pressurize the system with CO:z and set the operational parameters. For
subcritical extraction, typical conditions are a pressure of 200 bar and a temperature of 28°C.
[11][12]

o Extraction: Pump CO:2 at a constant flow rate (e.g., 5 kg/h ) through the extractor vessel. The
subcritical CO2 dissolves the essential oil from the sandalwood matrix.[12]

o Separation: The COz-oil mixture flows into a separator vessel where the pressure and/or
temperature is changed, causing the CO: to return to a gaseous state and release the
extracted oil. The CO2 can be recycled.[10]

o Collection: Collect the sandalwood oil from the separator. The extraction can be fractionated
by collecting the oil at different time intervals (e.g., hourly for 4 hours).[11]

Microwave-Assisted Hydrodistillation (MAHD)

MAHD is an advanced technique that combines traditional hydrodistillation with microwave
heating. This method accelerates heat transfer, leading to shorter extraction times and
potentially higher yields compared to conventional methods.[1][13]

Experimental Protocol: Microwave Air-Hydrodistillation

o Raw Material Preparation: Use powdered sandalwood heartwood.
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e Apparatus Setup: Utilize a modified microwave oven designed for extraction, connected to a
condenser.

o Charging the Reactor: Place the sandalwood powder and a solvent (distilled water) in the
reactor vessel at a specific ratio (e.g., 0.05 g/mL).[13]

o Extraction: Operate the microwave at a set power (e.g., 600W) for a defined period (e.g., 120
minutes).[13]

 Airflow (Optional): Introduce a controlled airflow (e.g., 5.0 L/min) into the mixture. This can
enhance the extraction of heavier oil components.[13]

o Condensation and Separation: The vaporized oil-water mixture is condensed and collected,
and the oil is separated from the hydrosol as in conventional distillation.[13]

Data Presentation: Comparison of Extraction
Methods

The following table summarizes the quantitative data on oil yield and santalol content from
various extraction methods as reported in the literature.
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Extraction
Method

Raw
Material

oil Yield (%)

ao-Santalol
(%)

B-Santalol
(%)

Reference

Steam

Distillation

S. album

1.60

54.74

29.58

[11]

S. album

1.15-2.88

54.65 - 55.14

22.58 - 25.72

[1](8]

S. spicatum

1.15

41.29

16.55

[8]

Hydrodistillati
on

S. album

1.56 - 1.86

40.19 - 56.73

12.40 - 27.10

[11]

S. album
(alkaline

treated)

2.68

41.90

14.89

[11]

S. album
(from different

regions)

15-51

[14]

Solvent
Extraction
(Ethyl
Alcohol)

S. album

3.70

(absolute)

54.55

29.01

[11]

Solvent
Extraction

(Benzene)

S. album

3.01

(absolute)

30.81

12.18

[11]

Subcritical
CO2

Extraction

S. album

3.76-4.11

51.30 - 54.50

26.18 - 28.16

[11]

Microwave
Hydrodistillati

on

S. album

1.22

[13]

Microwave
Air-
Hydrodistillati
on

S. album

1.32

[13]
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Note: Yields and compositions can vary widely based on the specific parameters and quality of
the raw material.

Part 2: Purification of Santalol

Crude sandalwood oil contains a complex mixture of sesquiterpenoids. For pharmaceutical
applications or to meet high-purity standards, further purification is necessary to isolate a-
santalol and (3-santalol.

Vacuum and Fractional Distillation

Vacuum distillation is used to separate compounds at lower temperatures than their
atmospheric boiling points, which minimizes thermal degradation of the santalols.[1] Fractional
distillation under vacuum can further separate components with close boiling points, such as a-
santalol and (3-santalol.[1]

Experimental Protocol: Kriiger-Rohr Vacuum Distillation

o Apparatus Setup: Use a Kruger-Rohr short-path distillation apparatus, which is suitable for
small quantities of high-boiling substances.

o Sample Loading: Place the crude sandalwood oil extract into the distillation flask.
» Applying Vacuum: Reduce the pressure inside the apparatus using a vacuum pump.
¢ Heating: Gradually heat the sample. The more volatile components will distill first.

o Fraction Collection: Collect the distillate in fractions at different temperature ranges. For
example, a fraction collected between 170-190°C can significantly enrich the santalol
content.[15]

e Analysis: Analyze each fraction using Gas Chromatography-Mass Spectrometry (GC-MS) to
determine the concentration of a-santalol and [3-santalol.[3]

Chromatographic Separation

Chromatography is a powerful technique for high-purity isolation of specific compounds. Flash
column chromatography and Medium Pressure Liquid Chromatography (MPLC) are effective
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for this purpose.[1][8][16]
Experimental Protocol: Flash Column Chromatography

o Column Preparation: Pack a glass column with silica gel as the stationary phase, using a
suitable solvent system (e.g., Hexane:Ethyl Acetate) as the mobile phase.[15]

o Sample Loading: Dissolve the pre-purified, santalol-rich fraction from vacuum distillation in a
minimal amount of the mobile phase and load it onto the top of the silica gel column.

e Elution: Pass the mobile phase through the column under positive pressure (using air or
nitrogen). The compounds will separate based on their affinity for the stationary phase.

o Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., from a 30:1 to a
10:1 ratio of Hexane:Ethyl Acetate) to elute compounds with increasing polarity.[15]

o Fraction Collection: Collect the eluate in small, sequential fractions.
e Monitoring: Monitor the separation using Thin Layer Chromatography (TLC).[9]

» Analysis and Pooling: Analyze the fractions by GC-MS. Pool the fractions containing high-
purity a-santalol (e.g., >89%) and those containing B-santalol.[15]

For quantitative separation, MPLC with a silver nitrate-impregnated silica gel stationary phase
can be used, achieving purities of >96% for (2)-a-santalol.[16][17]

Visualizations: Workflows and Processes
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Caption: Overall workflow from sandalwood heartwood to purified santalol.
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Caption: Comparison of primary sandalwood oil extraction methods.
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Caption: A typical two-step purification workflow for isolating santalols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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